Cas no 2138056-17-2 (4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol
• CAS No: 2138056-17-2
• MF: C₁₀H₁₁F₂NOS
• MW: 231.262248277664
• CID: 5834777
• PubChem ID: 165497652
• Update Time: 2025-05-23

4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156222
• 2138056-17-2
• 4,4-difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol
• 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol

• Inchi： 1S/C10H11F2NOS/c11-10(12)3-1-9(14,2-4-10)7-8-13-5-6-15-8/h1,3,5-6,14H,2,4,7H2
• InChI Key： OMWRDZQPSJGIAK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1(C=CC(CC1)(F)F)O

Computed Properties

• Exact Mass: 231.05294147g/mol
• Monoisotopic Mass: 231.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol

Comprehensive Overview of 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138056-17-2)

4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138056-17-2) is a fluorinated organic compound featuring a unique structural framework that combines a cyclohexenol core with a thiazole substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of difluoro groups enhances its metabolic stability, while the thiazole ring contributes to its bioactivity, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol has surged, driven by their role in the development of novel therapeutics. Researchers are particularly intrigued by its potential in targeting enzyme inhibition and receptor modulation, which aligns with current trends in precision medicine. The compound's CAS No. 2138056-17-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical synthesis and medicinal chemistry.

From a synthetic perspective, the incorporation of thiazole and difluoro moieties into the cyclohexenol scaffold offers a challenging yet rewarding avenue for organic chemists. The compound's structural complexity necessitates advanced techniques such as catalytic fluorination and cross-coupling reactions, which are hot topics in modern organic synthesis. Its potential as a building block for more complex molecules further underscores its importance in industrial and academic settings.

The 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol also finds applications beyond pharmaceuticals. Its unique properties make it a candidate for material science innovations, particularly in the development of fluorescent probes and liquid crystals. These applications are increasingly relevant as industries seek sustainable and high-performance materials. The compound's CAS No. 2138056-17-2 is often associated with searches related to advanced materials and molecular design, highlighting its interdisciplinary appeal.

Environmental and safety considerations are paramount when working with 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol. While it is not classified as hazardous, proper handling and storage are essential to ensure its stability and longevity. Researchers and manufacturers must adhere to good laboratory practices (GLP) to mitigate any potential risks. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, which are frequently discussed in scientific forums and publications.

In conclusion, 4,4-Difluoro-1-[(1,3-thiazol-2-yl)methyl]cyclohex-2-en-1-ol (CAS No. 2138056-17-2) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural elegance make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovations across multiple industries.